3-amino-2,4-difluorobenzoic acid hydrochloride
Description
“3-amino-2-chloro-4,5-difluorobenzoic acid hydrochloride” is a compound with the molecular formula C7H4ClF2NO2 . It is a powder at room temperature . Another related compound is “3-Amino-4-fluorobenzoic acid hydrochloride” with the molecular formula C7H7ClFNO2 .
Synthesis Analysis
While specific synthesis methods for “3-amino-2,4-difluorobenzoic acid hydrochloride” are not available, a related compound, “2,4-dichloro-3,5-difluorobenzoic acid”, was synthesized from the commercially available 4-chloro-3,5-difluorobenzonitrile in good yield by a reaction sequence involving nitration, selective reduction, diazotisation and chlorination .
Molecular Structure Analysis
The InChI code for “3-amino-2-chloro-4,5-difluorobenzoic acid hydrochloride” is 1S/C7H4ClF2NO2.ClH/c8-4-2 (7 (12)13)1-3 (9)5 (10)6 (4)11;/h1H,11H2, (H,12,13);1H . For “3-Amino-4-fluorobenzoic acid hydrochloride”, the InChI code is 1S/C7H6FNO2.ClH/c8-5-2-1-4 (7 (10)11)3-6 (5)9;/h1-3H,9H2, (H,10,11);1H .
Physical And Chemical Properties Analysis
“3-amino-2-chloro-4,5-difluorobenzoic acid hydrochloride” is a powder at room temperature . .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-2,4-difluorobenzoic acid hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,4-difluorobenzoic acid", "ammonia", "hydrochloric acid", "sodium hydroxide", "ethyl acetate", "water" ], "Reaction": [ "1. 2,4-difluorobenzoic acid is reacted with ammonia in the presence of sodium hydroxide to form 3-amino-2,4-difluorobenzoic acid.", "2. The resulting 3-amino-2,4-difluorobenzoic acid is then dissolved in ethyl acetate and reacted with hydrochloric acid to form 3-amino-2,4-difluorobenzoic acid hydrochloride.", "3. The product is isolated by filtration and washed with water to remove any impurities." ] } | |
CAS RN |
2624137-66-0 |
Molecular Formula |
C7H6ClF2NO2 |
Molecular Weight |
209.6 |
Purity |
95 |
Origin of Product |
United States |
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